N-Acetyl-D-muramoyl-L-alanine
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Overview
Description
N-acetyl-D-muramoyl-L-alanine is an L-alanine derivative consisting of an N-acetyl-D-muramoyl group attached to L-alanine via an amide linkage. It is a glyco-amino acid and a L-alanine derivative. It is a conjugate acid of a N-acetyl-D-muramoyl-L-alaninate.
Scientific Research Applications
Role in Bacterial Peptidoglycan Modification
N-Acetyl-D-muramoyl-L-alanine plays a significant role in the modification of peptidoglycan (PG) in bacteria. Bernard et al. (2011) found that in Lactobacillus plantarum, both N-acetyl muramic acid (MurNAc) and N-acetylglucosamine (GlcNAc) are O-acetylated, impacting the activity of autolysins and resistance to cell wall hydrolysis (Bernard et al., 2011).
Enzymatic Activity and Inhibition
The enzyme MurD, which incorporates D-glutamate into the cytoplasmic intermediate UDP-N-acetyl-muramoyl-L-alanine (UMA), is a target for developing antibacterial drugs. Perdih et al. (2009) used a quantum mechanical/molecular mechanical modeling approach to study the formation of the tetrahedral reaction intermediate in this process, providing insights for novel inhibitors (Perdih et al., 2009).
Structural and Functional Studies
Studies on MurC, an enzyme that adds the first amino acid to the bacterial cell wall peptidoglycan precursor, revealed insights into its substrate binding and enzymatic mechanism. Mol et al. (2003) determined crystal structures of Haemophilus influenzae MurC in complex with its substrates, providing a basis for understanding its function (Mol et al., 2003).
Role in Immunomodulatory Drugs
This compound is also involved in the mechanisms of action of immunomodulatory drugs. Пащенков et al. (2014) used inhibitors to dissect the effects of muramyl peptide components in an immunomodulatory drug, indicating its activation effects on macrophages (Пащенков et al., 2014).
Insights from Comparative Studies
Mahapatra et al. (2000) compared the MurC enzymes from Mycobacterium tuberculosis and Mycobacterium leprae, showing similarities in their affinity for substrates, despite differences in the peptidoglycan structure of these bacteria (Mahapatra et al., 2000).
properties
Molecular Formula |
C14H24N2O9 |
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Molecular Weight |
364.35 g/mol |
IUPAC Name |
(2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoic acid |
InChI |
InChI=1S/C14H24N2O9/c1-5(13(21)22)15-12(20)6(2)24-11-9(16-7(3)18)14(23)25-8(4-17)10(11)19/h5-6,8-11,14,17,19,23H,4H2,1-3H3,(H,15,20)(H,16,18)(H,21,22)/t5-,6+,8+,9+,10+,11+,14?/m0/s1 |
InChI Key |
ICMUIFDBEVJCQA-HAFAVUGZSA-N |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)[C@@H](C)O[C@H]1[C@@H]([C@H](OC([C@@H]1NC(=O)C)O)CO)O |
Canonical SMILES |
CC(C(=O)O)NC(=O)C(C)OC1C(C(OC(C1O)CO)O)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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